D-alpha-Methylbenzyl isothiocyanate D-alpha-Methylbenzyl isothiocyanate D-alpha-Methylbenzyl isothiocyanate is an antioxidant that induces phase II enzyme activity. It is also used as a chiral agent.
Brand Name: Vulcanchem
CAS No.: 24277-44-9
VCID: VC0524968
InChI: InChI=1S/C9H9NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m1/s1
SMILES: CC(C1=CC=CC=C1)N=C=S
Molecular Formula: C9H9NS
Molecular Weight: 163.24 g/mol

D-alpha-Methylbenzyl isothiocyanate

CAS No.: 24277-44-9

Inhibitors

VCID: VC0524968

Molecular Formula: C9H9NS

Molecular Weight: 163.24 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

D-alpha-Methylbenzyl isothiocyanate - 24277-44-9

CAS No. 24277-44-9
Product Name D-alpha-Methylbenzyl isothiocyanate
Molecular Formula C9H9NS
Molecular Weight 163.24 g/mol
IUPAC Name [(1R)-1-isothiocyanatoethyl]benzene
Standard InChI InChI=1S/C9H9NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m1/s1
Standard InChIKey QQCJPTVZIZVKEZ-MRVPVSSYSA-N
Isomeric SMILES C[C@H](C1=CC=CC=C1)N=C=S
SMILES CC(C1=CC=CC=C1)N=C=S
Canonical SMILES CC(C1=CC=CC=C1)N=C=S
Appearance Solid powder
Description D-alpha-Methylbenzyl isothiocyanate is an antioxidant that induces phase II enzyme activity. It is also used as a chiral agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms D-alpha-Methylbenzyl isothiocyanate
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